N-[1-{[(cyclohexylmethyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[(Z)-3-(cyclohexylmethylamino)-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-16-12-13-19(27-16)14-20(24-21(25)18-10-6-3-7-11-18)22(26)23-15-17-8-4-2-5-9-17/h3,6-7,10-14,17H,2,4-5,8-9,15H2,1H3,(H,23,26)(H,24,25)/b20-14-
• InChI Key: AYICNLLGPRJHFV-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NCC2CCCCC2)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NCC2CCCCC2)NC(=O)C3=CC=CC=C3

Description

N-[1-{[(cyclohexylmethyl)amino]carbonyl}-2-(5-methyl-2-furyl)vinyl]benzamide, commonly known as CMFDA, is a fluorescent dye that is widely used in scientific research. It is a cell-permeable dye that can be used to label live cells, allowing scientists to track the movement and behavior of cells in real-time.

Mechanism of Action

CMFDA enters cells through passive diffusion and is rapidly converted to its fluorescent form by intracellular esterases. Once converted to its fluorescent form, CMFDA binds covalently to intracellular proteins, resulting in a stable fluorescent signal that can be detected using fluorescence microscopy.
Biochemical and Physiological Effects:
CMFDA is a non-toxic dye that has no known biochemical or physiological effects on cells. It does not interfere with cell metabolism or function and does not affect cell viability or proliferation. CMFDA is rapidly cleared from cells and does not accumulate in tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMFDA is its cell-permeable nature, which allows it to label live cells without the need for cell fixation or permeabilization. This makes it ideal for tracking cell movement and behavior in real-time. Another advantage of CMFDA is its stability, which allows for long-term imaging of labeled cells. However, one limitation of CMFDA is its limited photostability, which can result in loss of fluorescence over time. Additionally, CMFDA is not suitable for use in experiments that require high sensitivity, as its fluorescence signal is relatively weak.

Future Directions

There are several future directions for the use of CMFDA in scientific research. One area of interest is the development of new fluorescent dyes that have improved photostability and sensitivity. Another area of interest is the use of CMFDA in the development of new diagnostic tools for cancer and other diseases. Finally, CMFDA could be used in the development of new therapeutic agents that target specific cell types or signaling pathways.

Synthesis Methods

CMFDA can be synthesized using a multi-step process that involves the reaction of several different chemicals. The synthesis of CMFDA is complex and requires a high level of expertise in organic chemistry. The first step in the synthesis of CMFDA involves the reaction of 5-methyl-2-furancarboxylic acid with thionyl chloride to form 5-methyl-2-furancarboxylic acid chloride. The acid chloride is then reacted with N-cyclohexyl-N-methylamine to form N-cyclohexyl-N-methyl-5-methyl-2-furancarboxamide. The final step in the synthesis of CMFDA involves the reaction of N-cyclohexyl-N-methyl-5-methyl-2-furancarboxamide with 4-(N-maleimido)benzoyl chloride to form CMFDA.

Scientific Research Applications

CMFDA is widely used in scientific research as a cell-permeable fluorescent dye. It is used to label live cells, allowing scientists to track the movement and behavior of cells in real-time. CMFDA is commonly used in cell migration and invasion assays, as well as cell proliferation and viability assays. It is also used in studies of cell signaling and gene expression.